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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703 Get Quote

An In-depth Technical Guide to Disperse Red 91
This technical guide provides a detailed overview of the chemical properties of Disperse Red
91, a synthetic dye belonging to the anthraquinone class. This document is intended for

researchers, scientists, and professionals in the field of drug development and materials

science who require precise information on this compound.

Chemical Identity and Properties
Disperse Red 91 is a disperse dye used in the textile industry for coloring hydrophobic fibers

such as polyester. Its chemical structure and properties are crucial for understanding its

application and potential biological interactions.

The core quantitative data for Disperse Red 91 are summarized in the table below. There are

some discrepancies in the reported molecular formula in the literature. The formula C₂₀H₂₁NO₅

is the most consistently reported in chemical databases.[1][2]
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Parameter Value Source(s)

Molecular Formula C₂₀H₂₁NO₅ [1][2]

C₁₇H₁₆ClN₅O₂ [3]

Molecular Weight 355.39 g/mol [2]

355.38 g/mol [3]

CAS Number 12236-10-1 [3]

Synthesis Methodology
While detailed, step-by-step experimental protocols for the industrial synthesis of Disperse
Red 91 are proprietary and not extensively published, the general manufacturing method

involves a multi-step chemical synthesis. The process begins with the modification of 1-

aminoanthraquinone, followed by a condensation reaction.

A general manufacturing method involves the halogenation and hydrolysis of 1-

aminoanthracene-9,10-dione, followed by condensation with a glycol.[3] Another described

method for the synthesis of a Disperse Red dye, which may be analogous to Disperse Red 91,

involves the reaction of Disperse Red 60 with hexylene glycol in the presence of a catalyst and

an acid-binding agent.

The logical workflow for the general synthesis of Disperse Red 91 can be visualized as

follows:
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General Synthesis Workflow for Disperse Red 91

Starting Materials Intermediate Steps Final Product

1-aminoanthraquinone Bromination and Hydrolysis

Hexanediol

Condensation Reaction Disperse Red 91

Click to download full resolution via product page

Caption: General synthesis workflow for Disperse Red 91.

Signaling Pathways and Toxicological Profile
Currently, there is a lack of publicly available scientific literature detailing specific signaling

pathways activated or modulated by Disperse Red 91 in biological systems. Research on the

toxicological effects of disperse dyes often focuses on classes of dyes, such as azo dyes, or on

other specific disperse dyes like Disperse Red 1 or Disperse Red 9.[4][5] Therefore, a specific

signaling pathway diagram for Disperse Red 91 cannot be provided at this time. Professionals

in drug development should consider the general toxicological profiles of anthraquinone-based

dyes and conduct specific assays to determine the biological activity of Disperse Red 91.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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